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Compound of Interest

Compound Name: 11-Amino-1-undecanethiol

Cat. No.: B1244797 Get Quote

Essential Safety and Handling Guide for 11-Amino-
1-undecanethiol
This guide provides crucial safety and logistical information for the handling and disposal of 11-
Amino-1-undecanethiol, tailored for researchers, scientists, and drug development

professionals. Adherence to these protocols is vital for ensuring personal safety and

maintaining a secure laboratory environment.

Chemical Identifier:

Name: 11-Amino-1-undecanethiol hydrochloride

CAS Number: 143339-58-6

Molecular Formula: C₁₁H₂₆ClNS

Hazard Identification and Personal Protective Equipment
(PPE)
11-Amino-1-undecanethiol hydrochloride is classified as an irritant and can cause skin, eye,

and respiratory irritation.[1][2] Due to the presence of a thiol group, it may also have a strong,

unpleasant odor.[3] Therefore, stringent adherence to PPE protocols is mandatory.
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PPE Category Specification Rationale

Engineering Controls Certified Chemical Fume Hood

Essential for mitigating vapor

inhalation and controlling odor.

[3][4]

Eye and Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield.[3][4]

Protects against splashes,

aerosols, and dust.[4][5]

Hand Protection

Chemical-resistant nitrile

rubber gloves. Double-gloving

is recommended.[3][4]

Prevents direct skin contact.[4]

Skin and Body Protection
Flame-resistant laboratory

coat.

Protects against splashes and

contamination of personal

clothing.[4]

Respiratory Protection

N95 dust mask or a full-face

respirator if exposure limits are

exceeded or irritation occurs.

[1][3]

Minimizes inhalation of dust or

aerosols.[4][5]

Quantitative Data
Property Value Source

Melting Point 120-170 °C [1][2]

Storage Temperature
2-8°C or -20°C for long-term

stability.[1][5][6][7]
[3][5]

Solubility

Very soluble in N,N-

Dimethylformamide, soluble in

methanol, sparingly soluble in

glacial acetic acid, very slightly

soluble in chloroform, and

practically insoluble in water.

[2]
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A systematic approach to handling and disposal is critical for safety and regulatory compliance.

The following step-by-step procedures provide a clear workflow for laboratory operations

involving 11-Amino-1-undecanethiol.

Experimental Workflow and Handling Protocol
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Preparation Phase

Handling Phase

Disposal Phase

Verify Fume Hood, Eyewash & Safety Shower Functionality

Don all Required PPE

Prepare Labeled Glassware and Equipment in Fume Hood

Prepare Designated, Labeled Waste Containers (Liquid & Solid)

Equilibrate Chemical Container to Room Temperature Before Opening

Proceed to Handling

Handle Under Inert Gas (e.g., Nitrogen) to Minimize Air Exposure

Use Syringe or Cannula for Transfers to Minimize Odor

Collect Liquid Waste in a Designated, Sealed, and Labeled Hazardous Waste Container

After Experiment

Collect Solid Waste (gloves, tips) in a Sealed Bag within a Solid Hazardous Waste Container

After Experiment

Decontaminate Glassware in a Bleach Bath (in fume hood) for at least 14 hours

After Experiment

Dispose of all Waste Through a Licensed Contractor

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 11-Amino-1-undecanethiol.
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Step-by-Step Handling and Disposal Procedures
I. Preparation:

Engineering Controls: Ensure a certified chemical fume hood is operational. Verify that an

eyewash station and safety shower are readily accessible.[4]

Personal Protective Equipment (PPE): Before entering the handling area, don all required

PPE as specified in the table above.

Equipment Preparation: Prepare and label all necessary glassware and equipment within the

fume hood.[4]

Waste Management: Have designated, clearly labeled waste containers ready for both liquid

and solid chemical waste.[4] A bleach bath (e.g., a 1:1 mixture of commercial bleach and

water) should be prepared within the fume hood for immediate decontamination of

glassware.[3]

II. Handling:

Acclimatization: Allow the container of 11-Amino-1-undecanethiol to equilibrate to room

temperature before opening to prevent moisture condensation.[4]

Inert Atmosphere: To minimize air exposure and potential degradation, it is advisable to

handle the compound under an inert gas atmosphere, such as nitrogen or argon.[4][6][7]

Transfers: When transferring the substance, use techniques that minimize odor release,

such as a syringe or cannula for liquids.[3]

III. Disposal:

Liquid Waste: Collect all liquid waste containing 11-Amino-1-undecanethiol in a

designated, sealed, and clearly labeled hazardous waste container. The label must explicitly

state that the container holds thiol-containing waste.[4]

Solid Waste: Contaminated solid items such as gloves, pipette tips, and paper towels should

be placed in a sealed plastic bag. This bag should then be placed in a designated solid

hazardous waste container.[4]
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Decontamination: All glassware and equipment that came into contact with the thiol

compound should be submerged in the prepared bleach solution within the fume hood to

oxidize any residual material.[8] Allow items to soak for at least 14 hours to ensure

neutralization.[3]

Final Disposal: All chemical waste must be disposed of through a licensed contractor,

following all institutional and governmental regulations.[4][5]

First Aid Measures
Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[5] If you

feel unwell, seek medical advice.[5]

Skin Contact: Immediately wash the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing.[3] If skin irritation occurs, seek medical

attention.[9]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, ensuring to

lift the eyelids.[3][5] If eye irritation persists, get medical advice/attention.[9]

Ingestion: If swallowed, call a poison center or a doctor if you feel unwell.[5]

By strictly following these guidelines, you can ensure a safe and efficient workflow when

handling 11-Amino-1-undecanethiol, thereby building a culture of safety and trust within your

laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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